REACTION_SMILES
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[Br:17][N:18]1[C:19](=[O:20])[CH2:21][CH2:22][C:23]1=[O:24].[C:25]([Cl:26])([Cl:27])([Cl:28])[Cl:29].[O:1]=[c:2]1[cH:3][cH:4][c:5]([C:12](=[O:13])[O:14][CH2:15][CH3:16])[c:6]([C:8]([F:9])([F:10])[F:11])[nH:7]1>>[O:1]=[c:2]1[c:3]([Br:17])[cH:4][c:5]([C:12](=[O:13])[O:14][CH2:15][CH3:16])[c:6]([C:8]([F:9])([F:10])[F:11])[nH:7]1
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reactant
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Smiles
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O=C1CCC(=O)N1Br
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reactant
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Smiles
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ClC(Cl)(Cl)Cl
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reactant
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Smiles
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CCOC(=O)c1ccc(=O)[nH]c1C(F)(F)F
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product
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Smiles
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CCOC(=O)c1cc(Br)c(=O)[nH]c1C(F)(F)F
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |